Cas no 1805225-00-6 (2-Chloro-6-fluoro-3-(fluoromethoxy)toluene)

• Product Name: 2-Chloro-6-fluoro-3-(fluoromethoxy)toluene
• CAS No: 1805225-00-6
• MF: C₈H₇ClF₂O
• MW: 192.590388536453
• CID: 5001040
• Update Time: 2025-10-29

2-Chloro-6-fluoro-3-(fluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-3-(fluoromethoxy)toluene

• Inchi： 1S/C8H7ClF2O/c1-5-6(11)2-3-7(8(5)9)12-4-10/h2-3H,4H2,1H3
• InChI Key： ULSADYQRMASUHC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C)F)OCF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Additional information on 2-Chloro-6-fluoro-3-(fluoromethoxy)toluene

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2-Chloro-6-fluoro-3-(fluoromethoxy)toluene: A Comprehensive Overview

2-Chloro-6-fluoro-3-(fluoromethoxy)toluene, identified by the CAS Registry Number 1805225-00-6, is a chemically synthesized aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines chlorine, fluorine, and a fluoromethoxy group attached to a toluene backbone. The presence of these halogen substituents imparts distinct electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 2-Chloro-6-fluoro-3-(fluoromethoxy)toluene typically involves multi-step organic reactions, often employing electrophilic substitution, nucleophilic substitution, or coupling reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound while reducing waste generation.

One of the most intriguing aspects of 2-Chloro-6-fluoro-3-(fluoromethoxy)toluene is its potential in drug discovery. The compound's structure suggests it could serve as a lead molecule for developing novel pharmaceutical agents. Researchers have explored its activity against various enzymes and receptors, particularly in the context of central nervous system disorders and cancer therapy. Recent studies indicate that this compound exhibits moderate inhibitory effects on certain kinases involved in tumor progression, making it a promising candidate for further preclinical evaluation.

In addition to its pharmacological applications, 2-Chloro-6-fluoro-3-(fluoromethoxy)toluene has found utility in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical stability.

The environmental impact of 2-Chloro-6-fluoro-3-(fluoromethoxy)toluene is another area of active investigation. Studies have assessed its biodegradation rates under various conditions, with findings suggesting that the compound undergoes slow microbial degradation in aqueous environments. This information is crucial for understanding its potential ecological risks and guiding sustainable manufacturing practices.

In conclusion, 2-Chloro-6-fluoro-3-(fluoromethoxy)toluene, CAS No. 1805225-00-6, stands as a versatile compound with diverse applications across multiple scientific domains. Its chemical structure, synthesis methods, pharmacological activity, material science potential, and environmental behavior collectively highlight its significance in contemporary research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing both academic and industrial objectives. ]]>